Cas no 2228355-26-6 (1-(4-methyl-3-nitrophenyl)cyclopentylmethanamine)

• Product Name: 1-(4-methyl-3-nitrophenyl)cyclopentylmethanamine
• CAS No: 2228355-26-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6093544
• PubChem ID: 165619226
• Update Time: 2025-05-21

1-(4-methyl-3-nitrophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3-nitrophenyl)cyclopentylmethanamine
• [1-(4-methyl-3-nitrophenyl)cyclopentyl]methanamine
• EN300-1833376
• 2228355-26-6

• Inchi： 1S/C13H18N2O2/c1-10-4-5-11(8-12(10)15(16)17)13(9-14)6-2-3-7-13/h4-5,8H,2-3,6-7,9,14H2,1H3
• InChI Key： CHCRMXYWWJOZEL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C1(CN)CCCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-methyl-3-nitrophenyl)cyclopentylmethanamine

1-(4-Methyl-3-Nitrophenyl)Cyclopentylmethanamine: A Comprehensive Overview

The compound 1-(4-methyl-3-nitrophenyl)cyclopentylmethanamine, identified by the CAS number 2228355-26-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 1-(4-methyl-3-nitrophenyl)cyclopentylmethanamine comprises a cyclopentane ring attached to a methanamine group, which is further connected to a substituted phenyl ring containing both methyl and nitro groups. This arrangement imparts the molecule with a combination of hydrophobic and hydrophilic properties, enhancing its versatility in different chemical environments.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have not only improved the efficiency of production but also provided deeper insights into the compound's stability and reactivity under various conditions.

In terms of applications, 1-(4-methyl-3-nitrophenyl)cyclopentylmethanamine has shown potential in the field of medicinal chemistry, particularly as a precursor for bioactive molecules. Its ability to act as a chiral building block has made it valuable in asymmetric synthesis, enabling the creation of enantiomerically pure compounds with desired pharmacological properties.

Moreover, research into the pharmacokinetic properties of this compound has revealed its favorable absorption and distribution profiles, suggesting its suitability for drug delivery systems. Studies are ongoing to explore its role in targeted drug delivery and its potential as an intermediate in the synthesis of novel therapeutic agents.

The nitro group present in the molecule has been identified as a key functional group contributing to its reactivity and biological activity. Recent investigations have explored the reduction of this nitro group under mild conditions, leading to the formation of amino derivatives with enhanced bioavailability and reduced toxicity.

In conclusion, 1-(4-methyl-3-nitrophenyl)cyclopentylmethanamine stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a promising candidate for future innovations in chemistry and pharmacology.